![molecular formula C13H17ClN2O B2389800 1-ethyl-2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazole hydrochloride CAS No. 1052076-97-7](/img/structure/B2389800.png)
1-ethyl-2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazole hydrochloride
Overview
Description
1-Ethyl-2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazole hydrochloride, also known as THF-BIM, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects that make it useful in a range of applications.
Scientific Research Applications
Synthesis of Tetrahydrofurans
Tetrahydrofuran (THF) is a key component of this compound. Recent advances in the synthesis of tetrahydrofurans have led to their application in total synthesis . The synthesis of THF-containing molecules has been covered in recent total/formal synthesis of bioactive molecules .
Energy-Efficient Recovery
An energy-efficient triple-column extractive distillation process has been developed for recovering tetrahydrofuran and ethyl acetate from industrial effluent . This process involves entrainer design, thermodynamic analysis, process design and optimization, and heat integration .
Synthesis of (Tetrahydrofuran-2-yl)acetates
Methyl- and 3-ethyl-(tetrahydrofuran-2-yl)acetates were prepared by hydrogenation of the known 2-alkylidene-tetrahydrofurans . This shows the potential of the compound in the synthesis of other related compounds .
Total Synthesis
The compound can be used in the total synthesis of bioactive molecules. This involves the synthesis of THF-containing natural products and answers questions about enantio-, diastereo-, and chemo-selectivities or functional group tolerance .
Process Design and Optimization
The compound can be used in the process design and optimization of energy-efficient recovery processes. This involves a rigorous hierarchical design procedure that includes entrainer design, thermodynamic analysis, process design and optimization, and heat integration .
Heat Integration
Heat integration is performed to further reduce the process energy consumption in the energy-efficient recovery of tetrahydrofuran and ethyl acetate from industrial effluent . This shows the potential of the compound in improving the efficiency of industrial processes .
Safety and Hazards
properties
IUPAC Name |
1-ethyl-2-(oxolan-2-yl)benzimidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O.ClH/c1-2-15-11-7-4-3-6-10(11)14-13(15)12-8-5-9-16-12;/h3-4,6-7,12H,2,5,8-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTLQUFMPFZIKKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1C3CCCO3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazole hydrochloride | |
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